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Compound of Interest

Compound Name: XMD16-5

Cat. No.: B15577173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,

and use of XMD16-5, a potent and selective inhibitor of Tyrosine Kinase Non-receptor 2

(TNK2), also known as Activated Cdc42 Kinase 1 (ACK1). Accurate handling and application of

XMD16-5 are paramount for obtaining reproducible and reliable experimental results.

XMD16-5 is a valuable tool for investigating the roles of TNK2 in various cellular processes and

disease states. TNK2 is a non-receptor tyrosine kinase that has been implicated in signaling

pathways that regulate cell growth, migration, and survival.[1][2] Dysregulation of TNK2

signaling has been associated with the progression of several cancers, including those of the

breast, prostate, and lung.[2][3] XMD16-5 has been shown to potently inhibit the kinase activity

of wild-type and mutant forms of TNK2.[4][5][6][7][8]

Data Presentation: Physicochemical and Solubility
Properties of XMD16-5
A comprehensive understanding of the physicochemical and solubility properties of XMD16-5 is

essential for proper stock solution preparation and experimental design.
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Property Value Source(s)

Molecular Formula C₂₃H₂₄N₆O₂ [2][3][4][7][9]

Molecular Weight 416.48 g/mol [3][5][6][7][9]

Appearance
Solid, Light yellow to yellow

powder
[2][3][4][6]

CAS Number 1345098-78-3 [3][4][5][6][9]

Purity >98% (HPLC) [2][4]

Solubility in DMSO
≥ 29 mg/mL to 100 mg/mL

(reported values vary)
[1][3][4][5][6][9]

Solubility in Ethanol 5 mg/mL [3][5][9]

Solubility in Water
Insoluble or slightly soluble (<

1 mg/mL)
[3][9]

Solubility in DMSO:PBS (pH

7.2) (1:7)
0.125 mg/mL [1]

Note: The solubility of XMD16-5 in DMSO can be significant.[6] For optimal dissolution, the use

of fresh, anhydrous DMSO is recommended, as hygroscopic DMSO can reduce solubility.[5][6]

Sonication or gentle warming can aid in dissolving the compound.[3][5]

Experimental Protocols
Protocol 1: Preparation of XMD16-5 Stock Solutions
Materials:

XMD16-5 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance
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Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate to Room Temperature: Before opening, allow the vial of XMD16-5 powder to

equilibrate to room temperature for at least 20 minutes to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of XMD16-5 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.165

mg of XMD16-5.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock

solution, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,

sonicate the solution for short intervals to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[5][9][10] Store the aliquots at -20°C or -80°C.[10]

Storage and Stability:

Solid Powder: Store at -20°C for up to 3 years.[5][6]

In Solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[6] It is recommended

to use solutions stored at -20°C within one month to prevent loss of potency.[9][10]

Protocol 2: In Vitro Cell-Based Assay for TNK2 Inhibition
This protocol describes a general method for evaluating the effect of XMD16-5 on the

phosphorylation of TNK2 in a cellular context.

Materials:

293T cells expressing TNK2 (or other relevant cell line)
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Complete cell culture medium

6-well cell culture plates

XMD16-5 stock solution (e.g., 10 mM in DMSO)

Vehicle control (DMSO)

Lysis buffer

Protein assay reagent

SDS-PAGE and Western blotting reagents and equipment

Antibodies specific for phosphorylated TNK2 and total TNK2

Procedure:

Cell Seeding: Plate 293T cells expressing TNK2 in 6-well plates at a density of 250,000 cells

per well.[5] Allow the cells to adhere and grow for 48 hours prior to treatment.[5]

Compound Preparation and Treatment:

Prepare serial dilutions of XMD16-5 in complete cell culture medium. A common starting

concentration is 5 µM, with 1:1 serial dilutions down to approximately 10 nM.[5]

It is crucial to maintain a consistent final concentration of DMSO across all wells, including

the vehicle control (typically ≤ 0.5%).[10]

Remove the old medium from the cells and add the medium containing the different

concentrations of XMD16-5 or the vehicle control.

Incubation: Incubate the cells for 6 hours at 37°C.[5]

Cell Lysis:

After incubation, remove the treatment medium.
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Add 300 µL of lysis buffer to each well and gently shake the plates for 5 minutes at room

temperature to ensure complete cell lysis.[5]

Protein Extraction:

Collect the lysates and transfer them to microcentrifuge tubes.

Centrifuge the lysates at maximum speed for 10 minutes to pellet any insoluble material.

[5]

Protein Quantification and Analysis:

Determine the protein concentration of the cleared lysates.

Prepare samples for SDS-PAGE and subsequent Western blot analysis to assess the

levels of phosphorylated TNK2 and total TNK2.
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Caption: XMD16-5 inhibits TNK2 (ACK1) signaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.selleckchem.com/products/xmd16-5.html
https://www.selleckchem.com/products/xmd16-5.html
https://www.benchchem.com/product/b15577173?utm_src=pdf-body-img
https://www.benchchem.com/product/b15577173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Analysis

Prepare XMD16-5
Stock Solution (DMSO)

Prepare Serial Dilutions
of XMD16-5

Seed Cells
(e.g., 293T-TNK2)

Treat Cells with XMD16-5
(6 hours)

Cell Lysis and
Protein Extraction

Western Blot for
p-TNK2 and Total TNK2

Data Analysis

Click to download full resolution via product page

Caption: In vitro workflow for evaluating XMD16-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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